Cas no 52217-35-3 (5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde)

• Product Name: 5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde
• CAS No: 52217-35-3
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• MDL: MFCD00178662
• CID: 1576429
• PubChem ID: 10774442
• Update Time: 2025-05-26

5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-amino-3-methyl-1-phenyl-
• 5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde
• 5-amino-3-methyl-1-phenyl-1h-pyrazole-4-carbaldehyde
• CCA21735
• F97517
• 5-amino-3-methyl-1-phenylpyrazole-4-carbaldehyde
• Z1509384004
• EN300-206690
• 5-amino-3-methyl-1-phenylpyrazole-4-carb-aldehyde
• 52217-35-3

• MDL： MFCD00178662
• Inchi： 1S/C11H11N3O/c1-8-10(7-15)11(12)14(13-8)9-5-3-2-4-6-9/h2-7H,12H2,1H3
• InChI Key： USUZLTADOLMXDK-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C2C=CC=CC=2)C=1N

Computed Properties

• Exact Mass: 201.09033
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde (CAS No. 52217-35-3)

5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde (CAS No. 52217-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring an aldehyde functional group at the 4-position and an amino group at the 5-position. Its versatility in synthetic chemistry makes it a valuable intermediate for the development of novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like 5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde has surged due to their applications in drug discovery. Researchers are particularly interested in its potential as a building block for antimicrobial agents and anti-inflammatory drugs. The compound's phenyl-pyrazole core is known to interact with biological targets, making it a promising candidate for medicinal chemistry projects. Additionally, its carbaldehyde group offers reactivity for further functionalization, enabling the synthesis of diverse derivatives.

The synthesis of 52217-35-3 typically involves multi-step reactions, including condensation and oxidation processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches have been explored to improve yield and reduce environmental impact. These innovations align with the growing focus on sustainable chemistry in the pharmaceutical industry, addressing concerns about waste reduction and energy efficiency.

From an analytical perspective, 5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for its use in high-value applications. The compound's stability under various conditions has also been studied, providing insights into its storage and handling requirements.

Beyond pharmaceuticals, CAS No. 52217-35-3 has potential applications in material science. Its aromatic and heterocyclic properties make it a candidate for designing organic semiconductors or ligands for catalysis. This interdisciplinary relevance highlights the compound's adaptability across scientific fields, a trait increasingly sought after in modern research.

Market trends indicate rising interest in custom synthesis services for compounds like 5-amino-3-methyl-1-phenyl-pyrazole-4-carbaldehyde. Pharmaceutical companies and research institutions often outsource the production of such intermediates to specialized manufacturers. This demand underscores the importance of scalable and cost-effective synthesis routes, driving innovation in process chemistry.

In conclusion, 52217-35-3 represents a compelling example of how pyrazole-based compounds contribute to advancing science and technology. Its multifaceted applications, combined with ongoing research into its derivatives, position it as a compound of enduring relevance in both academic and industrial settings. Future studies may unlock further possibilities, particularly in targeted drug design and functional materials.